Cas no 1261976-37-7 (5-(4-Acetylphenyl)-3-methylphenol)

• Product Name: 5-(4-Acetylphenyl)-3-methylphenol
• CAS No: 1261976-37-7
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD18313213
• CID: 2767097
• PubChem ID: 53218905
• Update Time: 2025-05-24

5-(4-Acetylphenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-ACETYLPHENYL)-3-METHYLPHENOL
• 5-(4-Acetylphenyl)-3-methylphenol, 95%
• 1-(3'-Hydroxy-5'-methyl[1,1'-biphenyl]-4-yl)ethan-1-one
• 1261976-37-7
• DTXSID50683802
• MFCD18313213
• 5-(4-Acetylphenyl)-3-methylphenol

• MDL： MFCD18313213
• Inchi： 1S/C15H14O2/c1-10-7-14(9-15(17)8-10)13-5-3-12(4-6-13)11(2)16/h3-9,17H,1-2H3
• InChI Key： HTTZNYCQHYLEPQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 226.099379685Da
• Monoisotopic Mass: 226.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-(4-Acetylphenyl)-3-methylphenol

Introduction to 5-(4-Acetylphenyl)-3-methylphenol (CAS No. 1261976-37-7)

5-(4-Acetylphenyl)-3-methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261976-37-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a phenolic structure with acetylated and methylated aromatic rings, has garnered attention due to its potential applications in medicinal chemistry and material science. The compound's unique structural features—comprising an acetyl group at the para position of one phenyl ring and a methyl group at the meta position of another—make it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 5-(4-Acetylphenyl)-3-methylphenol involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of the acetyl group enhances the electrophilicity of the phenolic ring, facilitating further functionalization through nucleophilic aromatic substitution or condensation reactions. Meanwhile, the methyl group influences the electronic properties of the aromatic system, potentially affecting both its reactivity and solubility characteristics. These structural attributes make the compound a valuable intermediate in the development of more complex molecules.

In recent years, there has been growing interest in phenolic derivatives due to their diverse biological activities. Studies have shown that compounds with similar structural motifs exhibit properties such as antioxidant, anti-inflammatory, and antimicrobial effects. The acetyl and methyl substituents in 5-(4-Acetylphenyl)-3-methylphenol may modulate these activities by altering electron distribution and hydrophobicity. For instance, the acetyl group can enhance binding affinity to certain biological targets, while the methyl group may improve metabolic stability or membrane permeability.

One of the most promising areas of research involving 5-(4-Acetylphenyl)-3-methylphenol is its potential as a precursor in drug discovery. Researchers have explored its derivatives as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The phenolic hydroxyl group provides a site for further derivatization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. Additionally, the presence of both acetyl and methyl groups offers multiple sites for chemical modification, enabling the creation of libraries of compounds for high-throughput screening.

The pharmacokinetic profile of 5-(4-Acetylphenyl)-3-methylphenol is another critical aspect that has been investigated. The compound's solubility, bioavailability, and metabolic pathways are influenced by its structural features. Computational modeling has been employed to predict how variations in substituent positions affect these properties. Such studies are essential for optimizing drug candidates before moving into clinical trials. By understanding how changes in molecular structure impact pharmacokinetics, researchers can design more effective therapeutics with improved patient outcomes.

Moreover, 5-(4-Acetylphenyl)-3-methylphenol has shown promise in material science applications. Its aromatic structure and functional groups make it suitable for use in polymer additives or as a precursor for liquid crystals. In these contexts, the compound's ability to impart specific properties—such as thermal stability or optical activity—makes it valuable for industrial processes. The growing demand for advanced materials with tailored characteristics has further highlighted the importance of compounds like 5-(4-Acetylphenyl)-3-methylphenol.

The synthesis methodologies for 5-(4-Acetylphenyl)-3-methylphenol have been refined over time to improve yield and purity. Modern techniques such as catalytic asymmetric synthesis allow for more precise control over regioselectivity during functionalization reactions. These advancements not only enhance efficiency but also reduce waste, aligning with green chemistry principles. As sustainable practices become increasingly important in chemical manufacturing, innovations in synthetic routes will continue to drive progress in this field.

Future research directions for 5-(4-Acetylphenyl)-3-methylphenol include exploring its role in nanotechnology and biomedicine. For example, its derivatives could be incorporated into drug delivery systems or used as contrast agents in medical imaging modalities like MRI or fluorescence microscopy. The compound's ability to interact with biological molecules makes it a candidate for developing targeted therapies that minimize side effects while maximizing therapeutic efficacy.

In conclusion,5-(4-Acetylphenyl)-3-methylphenol (CAS No. 1261976-37-7) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities for this molecule,5-(4-Acetylphenyl)-3-methylphenol is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.